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Compound of Interest

Compound Name: 2,4-Octadien-1-ol, (2E,4E)-

Cat. No.: B1147769 Get Quote

An In-depth Technical Guide to (2E,4E)-2,4-Octadien-1-ol

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and biological relevance of (2E,4E)-2,4-Octadien-1-ol. The information is

intended for researchers, scientists, and professionals in drug development and the chemical

industry.

Chemical and Physical Properties
(2E,4E)-2,4-Octadien-1-ol is an aliphatic alcohol.[1] The quantitative data regarding its

chemical and physical properties are summarized in the tables below.

Table 1: Chemical Identifiers and Computed Properties of (2E,4E)-2,4-Octadien-1-ol
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Property Value Source

IUPAC Name (2E,4E)-octa-2,4-dien-1-ol --INVALID-LINK--[2]

Molecular Formula C₈H₁₄O --INVALID-LINK--[2]

Molecular Weight 126.20 g/mol --INVALID-LINK--[2]

CAS Number 18409-20-6 --INVALID-LINK--[2]

ChEBI ID CHEBI:138748 --INVALID-LINK--[2]

FEMA Number 3956 --INVALID-LINK--[2]

JECFA Number 1180 --INVALID-LINK--[2]

SMILES CCC/C=C/C=C/CO --INVALID-LINK--[2]

InChI

InChI=1S/C8H14O/c1-2-3-4-5-

6-7-8-9/h4-7,9H,2-

3,8H2,1H3/b5-4+,7-6+

--INVALID-LINK--[2]

XlogP3-AA 2.00 (est) --INVALID-LINK--[3]

Table 2: Experimental Physical Properties of (2E,4E)-2,4-Octadien-1-ol
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Property Value Source

Appearance Colorless liquid --INVALID-LINK--[2]

Odor
Mild, pleasant, fatty odor with a

green aroma.[2][3]

--INVALID-LINK--[2], --

INVALID-LINK--[3]

Taste

At 1.00 - 5.00 ppm, it is

described as fatty, oily, and

waxy with brothy, savory

chicken and beef notes, and

creamy with a cucumber and

melon nuance.[3]

--INVALID-LINK--[3]

Boiling Point 75.00 °C @ 0.50 mm Hg --INVALID-LINK--[3]

Density
0.864 - 0.874 g/cm³ @ 25.00

°C
--INVALID-LINK--[2]

Refractive Index 1.486 - 1.496 @ 20.00 °C --INVALID-LINK--[2]

Flash Point 185.00 °F (85.00 °C) TCC --INVALID-LINK--[3]

Solubility
Insoluble in water; soluble in

fat and ethanol.[2]
--INVALID-LINK--[2]

Experimental Protocols
A common and effective method for the synthesis of (2E,4E)-2,4-Octadien-1-ol is the selective

reduction of the corresponding aldehyde, (2E,4E)-2,4-octadienal. Sodium borohydride (NaBH₄)

is a suitable reagent for this transformation as it is a mild reducing agent that can selectively

reduce aldehydes in the presence of other functional groups, such as alkenes, and can be

used in protic solvents.

Protocol: Synthesis of (2E,4E)-2,4-Octadien-1-ol by Reduction of (2E,4E)-2,4-octadienal

Materials:

(2E,4E)-2,4-octadienal
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Methanol (reagent grade)

Sodium borohydride (NaBH₄)

Deionized water

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, dissolve (2E,4E)-2,4-octadienal (1

equivalent) in methanol.

Cool the solution in an ice bath to 0-5 °C.

Slowly add sodium borohydride (NaBH₄) (0.5 equivalents) portion-wise to the stirred solution,

maintaining the temperature below 10 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 1-2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture in an ice bath and quench the reaction by the

slow addition of deionized water.
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Remove the methanol under reduced pressure using a rotary evaporator.

Transfer the aqueous residue to a separatory funnel and extract the product with diethyl

ether (3 x volume of aqueous layer).

Combine the organic layers and wash with a saturated aqueous solution of ammonium

chloride, followed by deionized water.

Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate

under reduced pressure to yield the crude (2E,4E)-2,4-Octadien-1-ol.

The crude product can be further purified by vacuum distillation or column chromatography.

Biological Information
(2E,4E)-2,4-Octadien-1-ol is primarily used as a flavoring agent in the food industry.[2] It is

valued for its savory, fatty, and waxy flavor profile.[3] The Joint FAO/WHO Expert Committee on

Food Additives (JECFA) has evaluated (E,E)-2,4-Octadien-1-ol and concluded that there is "no

safety concern at current levels of intake when used as a flavouring agent".[2]

As a fatty alcohol, (2E,4E)-2,4-Octadien-1-ol is expected to be involved in lipid metabolism.[4]

However, specific signaling pathways or detailed mechanisms of action have not been

extensively studied or reported in the scientific literature.

Visualizations
The following diagram illustrates the experimental workflow for the synthesis of (2E,4E)-2,4-

Octadien-1-ol from (2E,4E)-2,4-octadienal.

(2E,4E)-2,4-octadienal
in Methanol

Reduction at 0-5°C,
then RT for 1-2h

Sodium Borohydride (NaBH₄)

Quench with Water Remove Methanol
(Rotary Evaporator)

Extract with
Diethyl Ether

Wash Organic Layer
(aq. NH₄Cl, H₂O)

Dry with MgSO₄,
Filter

(2E,4E)-2,4-Octadien-1-ol
(Crude)

Purification
(Vacuum Distillation or

Column Chromatography)

(2E,4E)-2,4-Octadien-1-ol
(Pure)
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Click to download full resolution via product page

Caption: Synthesis workflow for (2E,4E)-2,4-Octadien-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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